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Compound of Interest

Compound Name: Cyclohexanehexone

Cat. No.: B1329327 Get Quote

Chemical Formula and Molecular Weight
The fundamental quantitative data for cyclohexanehexone is summarized in the table below.

This information is critical for stoichiometric calculations, analytical characterization, and

theoretical modeling.

Identifier Value

Molecular Formula C₆O₆[2][3][4]

Molecular Weight 168.06 g/mol [3][4][5]

IUPAC Name cyclohexane-1,2,3,4,5,6-hexone[3][4]

CAS Number 527-31-1[1][2]

It is important to note that while the anhydrous form is C₆O₆, this compound is often found in its

hydrated form, dodecahydroxycyclohexane dihydrate.[1][6] The compound is also noted to be

highly unstable and has been primarily observed in mass spectrometry studies.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1329327?utm_src=pdf-interest
https://www.benchchem.com/product/b1329327?utm_src=pdf-body
https://www.chemsrc.com/en/cas/527-31-1_763318.html
https://www.smolecule.com/products/s749526
https://pubchem.ncbi.nlm.nih.gov/compound/68240
https://www.smolecule.com/products/s749526
https://pubchem.ncbi.nlm.nih.gov/compound/68240
https://www.molport.com/shop/compound/Molport-004-963-669
https://www.smolecule.com/products/s749526
https://pubchem.ncbi.nlm.nih.gov/compound/68240
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://www.chemsrc.com/en/cas/527-31-1_763318.html
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://www.evitachem.com/product/evt-290940
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://www.benchchem.com/product/b1329327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cyclohexanehexone - Wikipedia [en.wikipedia.org]

2. Cyclohexanehexone | CAS#:527-31-1 | Chemsrc [chemsrc.com]

3. Buy Cyclohexanehexone | 527-31-1 [smolecule.com]

4. Hexaketocyclohexane | C6O6 | CID 68240 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. cyclohexane-1,2,3,4,5,6-hexone | 527-31-1; 7255-28-9 | Buy Now [molport.com]

6. Buy Cyclohexanehexone (EVT-290940) | 527-31-1 [evitachem.com]

To cite this document: BenchChem. [Cyclohexanehexone formula and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329327#cyclohexanehexone-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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